Cas no 2171589-03-8 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 2171589-03-8
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 5958365
• PubChem ID: 165802837
• Update Time: 2025-10-22

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• EN300-1493042
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• 2171589-03-8

• Inchi： 1S/C27H24N2O5/c30-25(29-15-18-8-2-1-7-17(18)13-24(29)26(31)32)14-28-27(33)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h1-12,23-24H,13-16H2,(H,28,33)(H,31,32)
• InChI Key： SZJVWBVGGUDGQP-UHFFFAOYSA-N
• SMILES： O(C(NCC(N1CC2C=CC=CC=2CC1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

Compound CAS No. 2171589-03-8: 2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid

The compound with CAS No. 2171589-03-8, known as 2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid, is a highly specialized chemical entity with significant potential in the field of organic synthesis and drug discovery. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied due to their diverse biological activities and structural versatility.

The fluorenylmethoxycarbonyl (Fmoc) group is a key feature of this compound, playing a crucial role in its chemical properties and applications. Fmoc is widely used as a protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. The presence of the Fmoc group in this compound suggests its potential use in peptide-based drug design or as an intermediate in the synthesis of complex molecules.

Recent studies have highlighted the importance of isoquinoline derivatives in medicinal chemistry. For instance, research has shown that certain isoquinoline derivatives exhibit potent anti-inflammatory and antioxidant activities, making them promising candidates for the development of new therapeutic agents. The tetrahydroisoquinoline core in this compound adds further complexity and functional diversity, potentially enhancing its bioavailability and pharmacokinetic properties.

The carboxylic acid functionality present in this compound is another notable feature. Carboxylic acids are versatile functional groups that can participate in various chemical reactions, including esterification and amidation. These reactions are fundamental in organic synthesis and drug design, enabling the creation of bioactive molecules with tailored properties.

From a synthetic perspective, the preparation of this compound likely involves multi-step reactions that require precise control over stereochemistry and regioselectivity. The synthesis may involve coupling reactions to introduce the Fmoc group or other functional groups onto the tetrahydroisoquinoline backbone. Advanced techniques such as microwave-assisted synthesis or catalytic methods could be employed to optimize reaction efficiency and yield.

In terms of applications, this compound could serve as a building block for constructing more complex molecules with enhanced biological activities. For example, it could be used as an intermediate in the synthesis of peptide libraries or as a component in conjugate systems designed for targeted drug delivery.

Recent advancements in computational chemistry have also provided new insights into the properties of such compounds. Molecular modeling studies can predict the binding affinities of this compound to various biological targets, aiding in the rational design of drugs with improved efficacy and reduced side effects.

In conclusion, the compound with CAS No. 2171589-03-8 represents a valuable addition to the arsenal of chemical tools available for drug discovery and organic synthesis. Its unique structure, incorporating functional groups such as Fmoc and tetrahydroisoquinoline, positions it as a promising candidate for further exploration in both academic and industrial research settings.